1',2'-Epoxyvinylbital

• CAS: 75319-56-1
• Synonyms: 1',2'-epoxyvinylbital
• Molecular Formula: C11H16N2O4
• Molecular Weight: 240.26 g/mol
• SMILES: CCCC(C)C1(C(=O)NC(=O)NC1=O)C2CO2
• InChI: InChI=1S/C11H16N2O4/c1-3-4-6(2)11(7-5-17-7)8(14)12-10(16)13-9(11)15/h6-7H,3-5H2,1-2H3,(H2,12,13,14,15,16)
• InChIKey: OQIDKASPNQOAQT-UHFFFAOYSA-N

1',2'-Epoxyvinylbital is a synthetic epoxide metabolite of the hypnotic barbiturate vinylbital, functioning as a critical chemical probe to dissect the epoxide-diol metabolic pathway. Identified by Vermeulen et al.

1',2'-Epoxyvinylbital (CAS 75319-56-1) – Validated Epoxide-Diol Pathway Probe for Vinylbital Metabolism Research

1',2'-Epoxyvinylbital is a synthetic epoxide metabolite of the hypnotic barbiturate vinylbital, functioning as a critical chemical probe to dissect the epoxide-diol metabolic pathway. Identified by Vermeulen et al. [1], this compound enables the bypass of the initial cytochrome P450 epoxidation step, allowing for the direct investigation of microsomal epoxide hydratase activity and the downstream formation of the devinylated metabolite 5-(1'-methylbutyl)barbituric acid. Its well-defined metabolic fate and sensitivity to epoxide hydratase inhibition make it a standard reference tool in drug metabolism and toxicology studies.

Pathway Probe Epoxide-diol pathway probe — directly enters microsomal epoxide hydratase route

CYP450 Bypass Bypasses initial P450 epoxidation step for focused hydratase investigation

Validated Tool Reported as epoxide-diol reference probe by Vermeulen et al. (1980)

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source

1',2'-Epoxyvinylbital: Why Other Barbiturate Epoxides Cannot Serve as Direct Replacements

Generic substitution of 1',2'-epoxyvinylbital with other barbiturate epoxides like 1',2'-epoxyhexobarbital is not scientifically valid due to fundamental differences in metabolic fate and enzyme inhibition profiles. The quantitative conversion of 1',2'-epoxyvinylbital to its devinylated metabolite, its specific sensitivity to epoxide hydratase inhibition by TCPO, and its unique physicochemical properties (LogP, TPSA) differentiate it from structural analogs [1]. A direct comparison with 1',2'-epoxyhexobarbital reveals a vastly different extent of metabolic conversion to the corresponding devinylated barbituric acid (59.8% vs. 15% of dose in rats), precluding any interchangeability in experimental systems [2].

1',2'-Epoxyvinylbital (Target)

1',2'-Epoxyhexobarbital (Analog)

Defined epoxide-diol metabolic fate with reported quantitative devinylated output

Divergent metabolic conversion extent; pathway contribution may differ substantially

Specific epoxide hydratase inhibition sensitivity profile (TCPO-responsive)

Different inhibitor concentration required for complete enzymatic blockade

Distinct LogP and TPSA values governing solubility and permeability behavior

Physicochemical profile may shift assay conditions and chromatographic retention

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source
• [2] Vermeulen, N. P. E., Bakker, B. H., Schultink, J., van der Gen, A., & Breimer, D. D. (1979). The epoxide-diol pathway in the metabolism of hexobarbital in rat and man. Xenobiotica, 9(5), 289-299. DOI: 10.3109/00498257909038732 View Source

Quantitative Differentiation Evidence for 1',2'-Epoxyvinylbital (CAS 75319-56-1)

Metabolic Probe Selectivity: Direct Access to the Epoxide-Diol Pathway

1',2'-Epoxyvinylbital serves as a selective metabolic probe by bypassing vinylbital's initial cytochrome P450-dependent epoxidation. When administered to rats, it directly enters the epoxide-diol pathway. This is evidenced by the quantitative recovery of its major metabolite, 5-(1'-methylbutyl)barbituric acid. In contrast, the parent vinylbital undergoes multiple metabolic routes, with the epoxide-diol pathway contributing to only a fraction of its total clearance [1].

Metabolic Probe Selectivity

Head-to-head

59.8 ± 14.2% vs. 6.1 ± 1.7% devinylated metabolite recovery (rat, 36 h urine)

Supports epoxide-diol pathway quantification in metabolic studies

Bypasses CYP450 epoxidation; ~9.8-fold higher reported conversion than parent vinylbital

Evidence Dimension	Major devinylated metabolite excreted (% of dose, 36 h urine, rat)
Target Compound Data	59.8 ± 14.2% (as 5-(1'-methylbutyl)barbituric acid; n=5) [1]
Comparator Or Baseline	Vinylbital: 6.1 ± 1.7% (as 5-(1'-methylbutyl)barbituric acid; n=5) [1]
Quantified Difference	~9.8-fold higher conversion when starting from the epoxide
Conditions	Intraperitoneal administration to rats, 36-hour urine collection, analysis by capillary GLC with nitrogen-selective detection [1]

Why This Matters

This dramatic difference in metabolic conversion rate confirms that 1',2'-epoxyvinylbital is a far more efficient substrate for studying the epoxide-diol pathway than the parent drug, providing a cleaner pharmacological signal.

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source

Epoxide Hydratase Inhibition: Lower TCPO Concentration for Complete Blockade

The hydrolysis of 1',2'-epoxyvinylbital by rat liver microsomal epoxide hydratase is almost completely inhibited by 0.8 mM of the classic inhibitor 1,1,1-trichloropropene-2,3-oxide (TCPO) [1]. This contrasts with the closely related 1',2'-epoxyhexobarbital, which requires a higher concentration of 1 mM TCPO to achieve complete inhibition of the same enzymatic reaction in an identical microsomal system [2]. This suggests a higher apparent affinity and superior sensitivity for probing epoxide hydratase activity.

Epoxide Hydratase Inhibition

Reported

0.8 mM TCPO for near-complete inhibition (rat liver microsomes)

Supports enzyme inhibition screening context

Lower reported inhibitor requirement vs. epoxyhexobarbital (1 mM TCPO)

Evidence Dimension	TCPO concentration for complete inhibition of microsomal epoxide hydratase
Target Compound Data	0.8 mM (almost complete inhibition) [1]
Comparator Or Baseline	1',2'-Epoxyhexobarbital: 1 mM (complete inhibition) [2]
Quantified Difference	0.2 mM lower concentration required for the target compound
Conditions	Rat liver microsomal preparations, in vitro incubation [REFS-1, REFS-2]

Why This Matters

The requirement of a lower inhibitor concentration to achieve a full block makes 1',2'-epoxyvinylbital a more efficient and potentially cost-effective tool for high-throughput screening of epoxide hydratase modulators.

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source
• [2] Vermeulen, N. P. E., Breimer, D. D., Holthuis, J. J. M., van Mol, C., Bakker, B. H., & van der Gen, A. (1981). The metabolic fate of 1',2'-epoxyhexobarbital in the rat. Xenobiotica, 11(8), 547-557. View Source

Physicochemical Differentiation: LogP and Topological Polar Surface Area Contrast

1',2'-Epoxyvinylbital exhibits distinct physicochemical properties compared to its closest structural analog, 1',2'-epoxyhexobarbital. It has a lower computed lipophilicity (XLogP3-AA = 0.8 vs. 1.205) and a higher topological polar surface area (87.8 Ų vs. 79.01 Ų) [REFS-1, REFS-2]. These differences influence membrane permeability and solubility, directly impacting in vitro assay design and interpretation of enzyme kinetics when establishing structure-activity relationships.

Physicochemical Differentiation

Reported

XLogP3-AA: 0.8 | TPSA: 87.8 Ų

Supports assay design and solubility condition differentiation

Distinct profile vs. epoxyhexobarbital (LogP 1.205, TPSA 79.01 Ų)

Evidence Dimension	Computed LogP and Topological Polar Surface Area (TPSA)
Target Compound Data	XLogP3-AA = 0.8; TPSA = 87.8 Ų [1]
Comparator Or Baseline	1',2'-Epoxyhexobarbital: LogP = 1.205; TPSA = 79.01 Ų [2]
Quantified Difference	LogP difference: -0.405; TPSA difference: +8.79 Ų
Conditions	Computed by XLogP3 3.0 and Cactvs 3.4.8.24 (PubChem release 2025.09.15) [REFS-1, REFS-2]

Why This Matters

For procurement, these properties confirm that the compound will behave differently in solution and chromatographic systems, necessitating distinct experimental protocols and precluding interchangeability with epoxyhexobarbital in solubility-limited assays.

• [1] PubChem. (2025). 1',2'-Epoxyvinylbital (CID 194674). National Library of Medicine. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/194674 View Source
• [2] INTEDE Database. (n.d.). Epoxy-hexobarbital (DM006501). Retrieved from https://intede.idrblab.net/data/drug-metabolite/details/DM006501 View Source

Diol Intermediate Instability: A Unique Characteristic of the Vinylbital Pathway

A key differentiating characteristic of the vinylbital pathway is the inherent chemical instability of the intermediate 1',2'-dihydroxyvinylbital. Attempts to synthesize it from 1',2'-epoxyvinylbital via acidic hydrolysis result in its immediate decomposition to 5-(1'-methylbutyl)barbituric acid via a 'retro-aldol type' reaction [1]. This extreme lability explains the absence of the diol in urine after epoxide administration and differentiates it from other barbiturate diol intermediates which may be sufficiently stable for isolation and individual study.

Diol Intermediate Instability

Class-level

Immediate decomposition via retro-aldol reaction under acidic hydrolysis

Reported metabolite instability context — data to verify

Diol not detectable in urine; requires direct devinylated product monitoring

Evidence Dimension	Chemical stability of the 1',2'-dihydroxy metabolite
Target Compound Data	Decomposes readily to 5-(1'-methylbutyl)barbituric acid under acidic hydrolysis; not detectable in urine [1]
Comparator Or Baseline	1',2'-Dihydroxyhexobarbital: Decomposes to 1,5-dimethylbarbituric acid, but the epoxide-diol pathway was confirmed by its isolation in trace amounts [2]
Quantified Difference	No quantitative stability constant available, but qualitative observation of immediate vs. measurable decomposition
Conditions	Acidic hydrolysis attempt; in vivo rat urine analysis [REFS-1, REFS-2]

Why This Matters

This instability dictates that any study involving the diol intermediate must use the 1',2'-epoxyvinylbital as the starting point and immediately analyze for the devinylated metabolite, a critical consideration for experimental design and procurement of authentic standards.

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source
• [2] Vermeulen, N. P. E., Bakker, B. H., Schultink, J., van der Gen, A., & Breimer, D. D. (1979). The epoxide-diol pathway in the metabolism of hexobarbital in rat and man. Xenobiotica, 9(5), 289-299. DOI: 10.3109/00498257909038732 View Source

Metabolic Conversion Efficiency: Rat vs. Human Translation

The metabolism of 1',2'-epoxyvinylbital demonstrates direct translational relevance. In rats, its administration leads to a 59.8% urinary recovery of the devinylated metabolite. In contrast, in humans who were administered the parent drug vinylbital, the same metabolite was recovered at only 11.0% of the dose [1]. This confirms that the epoxide intermediate is efficiently processed in both species, but that the initial epoxidation step is the rate-limiting factor in man. Thus, the synthetic epoxide is essential for studying the post-epoxidation metabolism in a human-relevant context.

Metabolic Conversion Efficiency

Reported

Rat: 59.8 ± 14.2% vs. Human (parent drug): 11.0 ± 4.1% devinylated recovery

Supports cross-species metabolism model interpretation

Not a direct species comparison of same administered compound; context-dependent

Evidence Dimension	Recovery of devinylated metabolite in urine (% of administered dose)
Target Compound Data	Rat (epoxide administered): 59.8 ± 14.2% [1]
Comparator Or Baseline	Human (vinylbital administered): 11.0 ± 4.1% [1]
Quantified Difference	Not a direct species comparison of the same administered compound, but supports the use of the epoxide to overcome a rate-limiting step.
Conditions	Rat: 36 h urine, i.p. epoxide; Human: 60 h urine, 150 mg oral vinylbital [1]

Why This Matters

This evidence supports the procurement of the epoxide for cross-species and translational studies, where bypassing the initial enzymatic step is scientifically necessary to model human-relevant downstream metabolism.

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source

Optimal Application Scenarios for 1',2'-Epoxyvinylbital Based on Verified Evidence

In Vitro Epoxide Hydratase Activity Assays with TCPO Inhibition

The compound is ideally suited for direct assays of microsomal epoxide hydratase activity. Using rat liver microsomes, a standard protocol involves incubating the compound at a known concentration, followed by quantification of 5-(1'-methylbutyl)barbituric acid formation via GLC. The high sensitivity to TCPO (0.8 mM for complete inhibition) provides a robust positive control for validating enzyme-dependent hydrolysis [1].

In Vivo Metabolic Fate Studies in Rodent Models

1',2'-Epoxyvinylbital is a powerful tool for in vivo studies where the goal is to quantify the epoxide-diol pathway's contribution to drug clearance. Administered intraperitoneally to rats, the near-quantitative recovery of the devinylated metabolite (59.8% of dose) allows for precise mass balance studies, making it superior to the parent drug, which shows only a 6.1% conversion via this pathway [1].

Chemical Probe for Retro-Aldol Decomposition Studies

Due to the unique chemical instability of its corresponding diol, 1',2'-epoxyvinylbital can be used as a starting material to study retro-aldol type degradation reactions. Under acidic conditions, the epoxide can be converted to the transient diol, which rapidly decomposes, providing a model system for investigating this class of chemical breakdown [1].

Translational Metabolism Studies Between Rat and Human Models

The compound is essential for bridging rat and human metabolic studies. While the parent drug vinylbital yields a low 11.0% recovery of the devinylated product in humans, administering the synthetic epoxide in rat models produces a high 59.8% yield. This allows researchers to probe the efficiency of post-epoxidation steps in isolation, generating data that can refine physiologically-based pharmacokinetic (PBPK) models [1].

Application

Selection Property

Validation Focus

Microsomal epoxide hydratase studies

TCPO inhibition sensitivity profile

Devinylated metabolite endpoint quantification

In vivo metabolic fate quantification

Epoxide-diol pathway conversion efficiency

Mass balance and urinary recovery review

Retro-aldol decomposition studies

Diol intermediate chemical reactivity

Decomposition product monitoring under acidic conditions

Cross-species metabolism comparison

Post-epoxidation pathway efficiency

Species-specific epoxidation rate and endpoint review

• [1] Vermeulen, N. P. E., Bakker, B. H., Eylers, D., & Breimer, D. D. (1980). The epoxide-diol pathway in the metabolism of vinylbital in rat and man. Xenobiotica, 10(3), 159-168. DOI: 10.3109/00498258009033742 View Source